3-bromo-5-ethoxy-4-propoxybenzamide

• IUPAC Name: 3-bromo-5-ethoxy-4-propoxybenzamide
• InChI: InChI=1S/C12H16BrNO3/c1-3-5-17-11-9(13)6-8(12(14)15)7-10(11)16-4-2/h6-7H,3-5H2,1-2H3,(H2,14,15)
• InChI Key: SCZVJYZTGCXWLV-UHFFFAOYSA-N
• Canonical SMILES: CCCOC1=C(C=C(C=C1Br)C(=O)N)OCC
• Molecular Formula: C12H16BrNO3
• Molecular Weight: 302.16 g/mol

Description

The synthesis and characterization of benzamide derivatives, including those with substituents like bromo, ethoxy, and propoxy groups, are crucial in various fields, including medicinal chemistry, due to their wide range of biological activities. These compounds often serve as key intermediates in the synthesis of more complex molecules or as potential pharmacological agents themselves.

Synthesis Analysis

The synthesis of benzamide derivatives typically involves acylation reactions, where aminophenol or similar compounds react with acyl chlorides in solvents like THF, characterized using techniques such as NMR and elemental analysis. For example, the synthesis of N-3-hydroxyphenyl-4-methoxybenzamide involved acylation of 3-aminophenol and 4-metoxybenzoylchloride (Karabulut et al., 2014).

Molecular Structure Analysis

The molecular structure of these compounds can be elucidated using single-crystal X-ray diffraction and DFT calculations, providing detailed insights into bond lengths, angles, and dihedral angles, as well as the influence of intermolecular interactions on molecular geometry (Karabulut et al., 2014).

Chemical Reactions and Properties

Benzamide derivatives can undergo various chemical reactions, including halogenation, etherification, and interaction with N-donor compounds. These reactions are influenced by the specific substituents present on the benzamide ring, leading to diverse chemical properties and potential for forming supramolecular assemblies (Varughese & Pedireddi, 2006).